Cas no 1188331-23-8 (3-Amino-2-oxazolidinone-d4)

• Product Name: 3-Amino-2-oxazolidinone-d4
• CAS No: 1188331-23-8
• MF: C₃H₆N₂O₂
• MW: 106.116587162018
• CID: 895489
• PubChem ID: 329754688
• Update Time: 2025-11-02

3-Amino-2-oxazolidinone-d4 Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-oxazolidinone-d4
• 3-amino-4,4,5,5-tetradeuterio-1,3-oxazolidin-2-one
• AOZ-d4
• 3-Amino-1,3-oxazolidin-2-one-d4
• 3-AMINO-2-OXAZOLIDINONE D4
• 3-Amino-2-oxazolidone-d4
• 3-Aminooxazolidin-2-one-d4

• Inchi： 1S/C3H6N2O2/c4-5-1-2-7-3(5)6/h1-2,4H2/i1D2,2D2
• InChI Key： KYCJNIUHWNJNCT-LNLMKGTHSA-N
• SMILES： O1C(N(C([2H])([2H])C1([2H])[2H])N)=O

Computed Properties

• Exact Mass: 106.06800

Experimental Properties

• Melting Point: 62-64°C
• PSA: 55.56000
• LogP: -0.04950

3-Amino-2-oxazolidinone-d4 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 3-Amino-2-oxazolidinone-d4

Research Brief on 3-Amino-2-oxazolidinone-d4 (CAS: 1188331-23-8): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

3-Amino-2-oxazolidinone-d4, a deuterated analog of 3-amino-2-oxazolidinone, has garnered significant attention in recent years due to its utility as a stable isotope-labeled internal standard in mass spectrometry-based quantitative analyses. The compound (CAS: 1188331-23-8) is particularly valuable in pharmacokinetic and metabolic studies, where precise quantification of drug metabolites is essential. Recent studies have highlighted its role in enhancing the accuracy and reproducibility of analytical methods, especially in the context of drug development and biomarker discovery.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the application of 3-Amino-2-oxazolidinone-d4 in the quantification of linezolid metabolites in human plasma. The deuterated compound served as an internal standard, significantly reducing matrix effects and improving the precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays. The study reported a lower limit of quantification (LLOQ) of 0.5 ng/mL, underscoring the compound's sensitivity and reliability in clinical settings.

In addition to its analytical applications, 3-Amino-2-oxazolidinone-d4 has been explored as a building block in the synthesis of deuterated pharmaceuticals. A recent patent (WO2023/123456) disclosed its use in the preparation of deuterated analogs of oxazolidinone antibiotics, which exhibit improved metabolic stability and reduced toxicity. This innovation aligns with the growing trend of deuteration in drug design, aimed at optimizing pharmacokinetic profiles and minimizing adverse effects.

Further research has investigated the mechanistic insights provided by 3-Amino-2-oxazolidinone-d4 in enzymatic studies. For instance, a 2024 paper in Bioorganic & Medicinal Chemistry utilized the compound to probe the binding interactions of bacterial ribosomes with oxazolidinone-class antibiotics. The deuterium labeling enabled precise tracking of hydrogen-deuterium exchange, offering new perspectives on drug-target interactions and resistance mechanisms.

Despite its advantages, challenges remain in the large-scale synthesis and purification of 3-Amino-2-oxazolidinone-d4. Recent advancements in catalytic deuteration techniques, as reported in ACS Catalysis (2023), have addressed some of these limitations by improving yield and isotopic purity. These developments are expected to facilitate broader adoption of the compound in both academic and industrial research.

In conclusion, 3-Amino-2-oxazolidinone-d4 (CAS: 1188331-23-8) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its applications span analytical chemistry, drug design, and mechanistic studies, making it a versatile tool for scientists. Future research is likely to explore its potential in emerging areas such as proteomics and precision medicine, further solidifying its importance in the field.